Cas no 51591-38-9 ((-)-Diacetyl-L-tartaric Acid)

(-)-Diacetyl-L-tartaric Acid is a chiral derivative of L-tartaric acid, characterized by its two acetyl groups. This compound is widely utilized in asymmetric synthesis and resolution processes due to its ability to form diastereomeric salts with racemic mixtures, enabling the separation of enantiomers. Its high optical purity and stability make it a preferred choice for applications in pharmaceuticals, agrochemicals, and fine chemicals. The compound also serves as a versatile intermediate in organic synthesis, particularly in the preparation of chiral catalysts and ligands. Its well-defined stereochemistry and consistent performance underscore its reliability in demanding chemical processes.
(-)-Diacetyl-L-tartaric Acid structure
(-)-Diacetyl-L-tartaric Acid structure
Product Name:(-)-Diacetyl-L-tartaric Acid
CAS No:51591-38-9
MF:C8H10O8
MW:234.160203456879
MDL:MFCD00070579
CID:376748
PubChem ID:87567892
Update Time:2025-06-07

(-)-Diacetyl-L-tartaric Acid Chemical and Physical Properties

Names and Identifiers

    • (-)-Diacetyl-L-tartaric acid
    • Butanedioic acid,2,3-bis(acetyloxy)-, (2R,3R)-
    • (2R,3R)?-2,3-Bis(acetyloxy)?butanedioic Acid
    • diacetylketene N,S-acetal
    • diacetyl-L-tartaric acid
    • Di-O-acetyl-Lg-weinsaeure
    • 2,3-bis(acetyloxy)butanedioicacid
    • 2,3-bis(acetyloxy)butanedioic acid
    • (2S,3S)-2,3-Diacetoxysuccinic acid
    • 2,3-Diacetoxysuccinic acid
    • 2,3-diacetyloxybutanedioic acid
    • (2S,3S)-2,3-diacetyloxybutanedioic acid
    • (2R,3R)-2,3-diacetyloxybutanedioic acid
    • DNISEZBAYYIQFB-UHFFFAOYSA-N
    • 2,3-Bis(acetyloxy)succinic acid #
    • (+)-DIACETYL-L-TARTARIC ACID
    • Butanedioic acid, 2,3-bis(a
    • (2R,3R)-2,3-Diacetoxysuccinicacid
    • EINECS 257-303-8
    • W-111020
    • (2R,3R)-2,3-bis(acetyloxy)butanedioic acid
    • UNII-HSJ8N03NO1
    • diacetyltartaric acid
    • SCHEMBL255602
    • L-DIACETYLTARTARIC ACID
    • A871228
    • D1386
    • D89847
    • (2R,3R)-2,3-Diacetoxysuccinic acid
    • (R(R*,R*))-2,3-Bis(acetoxy)succinic acid
    • HSJ8N03NO1
    • AS-61802
    • [R(R*,R*)]-2,3-bis(Acetoxy)succinic acid
    • AKOS027327428
    • Q27280073
    • 51591-38-9
    • DAWE
    • (R,R)-2,3-DIACETOXY-1,4-BUTANEDIOIC ACID
    • MFCD00070579
    • TARTARIC ACID DIACETATE
    • (2R,3R)​-2,3-Bis(acetyloxy)​butanedioic Acid
    • DNISEZBAYYIQFB-PHDIDXHHSA-N
    • (-)-Diacetyl-L-tartaric Acid
    • MDL: MFCD00070579
    • Inchi: 1S/C8H10O8/c1-3(9)15-5(7(11)12)6(8(13)14)16-4(2)10/h5-6H,1-2H3,(H,11,12)(H,13,14)/t5-,6-/m1/s1
    • InChI Key: DNISEZBAYYIQFB-PHDIDXHHSA-N
    • SMILES: O(C(C)=O)[C@@H](C(=O)O)[C@H](C(=O)O)OC(C)=O

Computed Properties

  • Exact Mass: 234.03800
  • Monoisotopic Mass: 234.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.7
  • Topological Polar Surface Area: 127

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.486
  • Melting Point: 119.0 to 122.0 deg-C
  • Boiling Point: 398.9°Cat760mmHg
  • Flash Point: 159.4°C
  • Refractive Index: -25 ° (C=10, Acetone)
  • PSA: 127.20000
  • LogP: -0.98100
  • Solubility: Not determined

(-)-Diacetyl-L-tartaric Acid Security Information

(-)-Diacetyl-L-tartaric Acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(-)-Diacetyl-L-tartaric Acid Pricemore >>

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(-)-Diacetyl-L-tartaric Acid Production Method

(-)-Diacetyl-L-tartaric Acid Suppliers

NewCan Biotech Limited
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(CAS:51591-38-9)(-)-Diacetyl-L-tartaric Acid
Order Number:NC29616
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:05
Price ($):Price inquiry
Email:sales@newcanbio.com
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NewCan Biotech Limited
(CAS:51591-38-9)(-)-Diacetyl-L-tartaric Acid
NC29616
Purity:97%
Quantity:10g
Price ($):Inquiry
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